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Compound of Interest

Compound Name: 4-Bromobenzo[a]anthracene

Cat. No.: B1265999 Get Quote

Disclaimer: This document provides essential safety guidelines for handling 4-
Bromobenzo[a]anthracene. A comprehensive Safety Data Sheet (SDS) for this specific

compound is not readily available. Therefore, the safety protocols outlined are based on data

for the parent compound, Benzo[a]anthracene, and general best practices for handling potent

polycyclic aromatic hydrocarbons (PAHs). All operations involving this chemical must be

preceded by a thorough, site-specific risk assessment conducted by qualified personnel.

Immediate Safety and Hazard Summary
4-Bromobenzo[a]anthracene is a derivative of Benzo[a]anthracene, a polycyclic aromatic

hydrocarbon (PAH). The parent compound, Benzo[a]anthracene, is classified as a probable

human carcinogen (IARC Group 2A) and a Category 1B carcinogen under GHS, indicating it

may cause cancer.[1][2] By extension, 4-Bromobenzo[a]anthracene should be handled with

extreme caution as a suspected carcinogen. It is also presumed to be a skin and eye irritant

and highly toxic to aquatic life with long-lasting effects.[1][3]

Primary Hazards:

Carcinogenicity: Suspected to cause cancer.[1]

Irritation: May cause skin and eye irritation.

Aquatic Toxicity: Presumed to be very toxic to aquatic life.[1]
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Chemical and Physical Properties
The following table summarizes the known quantitative data for 4-Bromobenzo[a]anthracene.

Property Value

CAS Number 61921-39-9

Molecular Formula C₁₈H₁₁Br

Molecular Weight 307.18 g/mol

Appearance Solid (form not specified)

Melting Point 215-216 °C

Boiling Point 483 °C

Density 1.477 g/cm³

Flash Point 245 °C

Source:[4]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory for all personnel handling 4-
Bromobenzo[a]anthracene. Engineering controls, such as a certified chemical fume hood, are

the primary means of exposure control and must be used for all handling procedures.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Full-Face

Shield

Goggles must provide a

complete seal around the eyes

(ANSI Z87.1 compliant). A full-

face shield must be worn over

goggles to protect against

potential splashes.

Hands
Double Nitrile Gloves or

Neoprene/Butyl Gloves

For incidental contact, double-

gloving with nitrile gloves is the

minimum requirement. For

direct handling or risk of

splash, heavy-duty neoprene

or butyl rubber gloves should

be worn. Gloves must be

changed immediately upon

contamination.[5]

Body
Chemical-Resistant Laboratory

Coat

A fully buttoned, long-sleeved

lab coat made of a low-

permeability material (e.g.,

Nomex or treated cotton) is

required. Disposable coveralls

should be considered for larger

quantities or tasks with a high

risk of contamination.[6]

Respiratory NIOSH-approved Respirator

All handling of the solid

compound must be performed

in a chemical fume hood. If

there is a risk of aerosol or

dust generation outside of a

fume hood, a NIOSH-approved

respirator with P100

(particulate) filters is required.

[6]
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Footwear
Closed-toe, Chemical-

Resistant Shoes

Shoes must fully cover the

foot. Disposable shoe covers

should be used when entering

the designated handling area.

[6]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is critical to minimize exposure and ensure a safe

operational workflow.

Step 1: Preparation and Engineering Controls

Designated Area: All work with 4-Bromobenzo[a]anthracene must be conducted in a

designated area within a certified and functioning chemical fume hood.

Assemble Equipment: Gather all necessary apparatus (glassware, spatulas, weighing paper,

etc.) and reagents inside the fume hood before introducing the compound.

Emergency Access: Confirm that the nearest emergency shower and eyewash station are

unobstructed and operational.

Decontamination Supplies: Prepare a decontamination solution (e.g., a suitable solvent

followed by soap and water) and waste containers within the fume hood.

Step 2: Handling the Compound

Don PPE: Before entering the designated area, put on all required PPE as specified in the

table above.

Weighing and Transfer: Carefully weigh and transfer the solid compound on disposable

weighing paper to minimize dust generation. Use a spatula for all transfers.

Solution Preparation: If preparing a solution, slowly add the solid compound to the solvent to

prevent splashing.
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Container Management: Keep all containers with 4-Bromobenzo[a]anthracene tightly

sealed and clearly labeled when not in immediate use.

Step 3: Post-Handling and Decontamination

Surface Decontamination: Thoroughly decontaminate all surfaces and equipment within the

fume hood that may have come into contact with the compound.

PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated

outer surfaces. Remove gloves last, turning them inside out.

Hand Washing: Immediately and thoroughly wash hands with soap and water after removing

PPE.

Secure Storage: Store the compound in a locked, designated, and well-ventilated cabinet

away from incompatible materials.[3]

Disposal Plan
All waste contaminated with 4-Bromobenzo[a]anthracene is considered hazardous and must

be disposed of accordingly.

Step 1: Waste Segregation and Collection

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, disposable

lab coats, paper towels) in a dedicated, puncture-proof, and clearly labeled hazardous waste

container. The label must read: "Hazardous Waste: 4-Bromobenzo[a]anthracene
(Suspected Carcinogen)".

Liquid Waste: Collect all contaminated liquid waste (e.g., solvents from cleaning, reaction

mixtures) in a separate, sealed, and clearly labeled hazardous waste container. Do not mix

with other waste streams.[7]

Sharps: Any contaminated sharps (needles, broken glass) must be placed in a designated

sharps container.

Step 2: Storage and Disposal
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Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area.

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through a

licensed professional waste disposal service. The primary recommended disposal method

for PAHs is high-temperature incineration in a facility equipped with afterburners and

scrubbers.[7][8] Provide the disposal contractor with all available safety information.

Emergency Procedures
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Emergency Situation Procedural Response

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[9]

Eye Contact

Immediately flush eyes with water for at least 15

minutes at an emergency eyewash station,

holding the eyelids open. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If breathing

has stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Small Spill

(Inside a fume hood) Decontaminate the area

using a suitable solvent, followed by soap and

water. Collect all cleaning materials as

hazardous waste.

Large Spill

(Outside a fume hood) Evacuate the laboratory

immediately and secure the area. Alert your

institution's Environmental Health and Safety

(EHS) department. Do not attempt to clean up

the spill without specialized training and

equipment.

Fire

Use a CO₂, dry chemical, or foam extinguisher.

Do not use a direct water jet. Firefighters must

wear full protective gear and a self-contained

breathing apparatus (SCBA).[10]

Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of 4-
Bromobenzo[a]anthracene, from preparation to disposal.

Safe Handling Workflow for 4-Bromobenzo[a]anthracene

1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Decontamination

4. Waste Management

Conduct Risk Assessment

Verify Fume Hood Certification

Designate Handling Area

Assemble All Equipment

Don Full PPE

Weigh & Transfer Compound

Prepare Solution (if needed)

Seal Containers When Not in Use

Decontaminate Surfaces & Equipment

Segregate Contaminated Waste

Doff PPE Correctly

Label & Seal Waste ContainersWash Hands Thoroughly

Store Waste in Secure Area

Arrange Professional Disposal (Incineration)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1265999?utm_src=pdf-body
https://www.benchchem.com/product/b1265999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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